Cas no 1401667-77-3 ((S)-2-Amino-1-[(S)-3-(benzyl-isopropyl-amino)-pyrrolidin-1-yl]-propan-1-one)

• Product Name: (S)-2-Amino-1-[(S)-3-(benzyl-isopropyl-amino)-pyrrolidin-1-yl]-propan-1-one
• CAS No: 1401667-77-3
• MF: C₁₇H₂₇N₃O
• MW: 289.41578412056
• CID: 2158670
• Update Time: 2025-05-19

(S)-2-Amino-1-[(S)-3-(benzyl-isopropyl-amino)-pyrrolidin-1-yl]-propan-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-1-[(s)-3-(benzyl-isopropyl-amino)-pyrrolidin-1-yl]-propan-1-one
• (S)-2-Amino-1-((S)-3-(benzyl(isopropyl)amino)pyrrolidin-1-yl)propan-1-one
• AM97851
• (S)-2-Amino-1-[(S)-3-(benzylisopropylamino)pyrrolidin-1-yl]propan-1-one
• (S)-2-Amino-1-[(S)-3-(benzyl-isopropyl-amino)-pyrrolidin-1-yl]-propan-1-one

• Inchi： 1S/C17H27N3O/c1-13(2)20(11-15-7-5-4-6-8-15)16-9-10-19(12-16)17(21)14(3)18/h4-8,13-14,16H,9-12,18H2,1-3H3/t14-,16-/m0/s1
• InChI Key： DKEAUQXYWFHRRV-HOCLYGCPSA-N
• SMILES： O=C([C@H](C)N)N1CC[C@@H](C1)N(CC1C=CC=CC=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 339
• Topological Polar Surface Area: 49.6

Additional information on (S)-2-Amino-1-[(S)-3-(benzyl-isopropyl-amino)-pyrrolidin-1-yl]-propan-1-one

Introduction to (S)-2-Amino-1-[(S)-3-(benzyl-isopropyl-amino)-pyrrolidin-1-yl]-propan-1-one (CAS No. 1401667-77-3)

(S)-2-Amino-1-[(S)-3-(benzyl-isopropyl-amino)-pyrrolidin-1-yl]-propan-1-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1401667-77-3, represents a sophisticated molecular architecture that has been engineered for specific applications in drug discovery and development. The intricate arrangement of its functional groups, including amino and pyrrolidinyl moieties, makes it a promising candidate for further exploration in medicinal chemistry.

The significance of this compound lies in its potential role as a building block or intermediate in the synthesis of more complex pharmacological agents. Its chiral center and the presence of multiple stereogenic elements contribute to its versatility, allowing for the creation of enantiomerically pure derivatives that are often essential in modern drug design. The benzyl-isopropyl-amino substituent, in particular, introduces a unique electronic and steric environment that can influence the compound's interactions with biological targets, making it a valuable asset in the development of novel therapeutic entities.

In recent years, there has been a growing interest in the exploration of heterocyclic compounds due to their prevalence in biologically active molecules. The pyrrolidinyl ring in (S)-2-amino-1-[(S)-3-(benzyl-isopropyl-amino)-pyrrolidin-1-yl]-propan-1-one is a classic example of such a structural motif, which is frequently encountered in natural products and synthetic drugs. This motif is known for its ability to enhance binding affinity and selectivity when incorporated into drug molecules, thereby improving their efficacy and reducing side effects.

One of the most compelling aspects of this compound is its potential application in the field of enzyme inhibition. The precise stereochemistry of (S)-2-amino-1-[(S)-3-(benzyl-isopropyl-amino)-pyrrolidin-1-yl]-propan-1-one allows it to interact selectively with specific enzymatic targets, which is crucial for developing drugs that exhibit high potency and minimal off-target effects. This property is particularly important in the context of precision medicine, where tailored therapeutic approaches are designed to address the unique needs of individual patients.

The synthesis of such complex molecules often presents significant challenges due to the need for precise control over stereochemistry and regioselectivity. However, advances in synthetic methodologies have made it increasingly feasible to construct intricate molecular frameworks like that of (S)-2-amino-1-[(S)-3-(benzyl-isopropyl-amino)-pyrrolidin-1-yl]-propan-1-one with high fidelity. These advancements have enabled chemists to access novel chemical space, leading to the discovery of new pharmacophores and ultimately new therapeutic agents.

In addition to its potential as an intermediate in drug synthesis, (S)-2-amino-1-[(S)-3-(benzyl-isopropyl-amino)-pyrrolidin-1-yl]-propan-1-one may also find applications in other areas of chemical research. For instance, its unique structural features could make it useful as a ligand or catalyst in various organic transformations. Furthermore, its chiral nature could be exploited in asymmetric synthesis, where enantiomerically pure compounds are synthesized with high efficiency.

The study of such compounds also contributes to our fundamental understanding of molecular recognition processes. By investigating how (S)-2-amino-1-[(S)-3-(benzyl-isopropyl-amino)-pyrrolidin-1-yl]-propan-1-one interacts with biological targets, researchers can gain insights into the principles governing molecular binding and specificity. These insights are not only valuable for drug design but also for developing new diagnostic tools and biotechnological applications.

As research continues to evolve, the demand for sophisticated molecular tools like (S)-2-amino-1-[S-3-(benzyl-isopropyl-amino)]-pyrrolidin¹-₁-propan¹-_one will undoubtedly increase. The ability to precisely manipulate molecular structure at the atomic level remains one of the most powerful tools available to chemists and biochemists alike. With each new discovery, we move closer to realizing the full potential of synthetic chemistry in addressing some of humanity's most pressing health challenges.